N-{1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}-2,2-dimethylpropanamide

• IUPAC Name: N-[1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C15H18ClN3O2/c1-9(17-14(20)15(2,3)4)13-18-12(19-21-13)10-5-7-11(16)8-6-10/h5-9H,1-4H3,(H,17,20)
• InChI Key: CXNSGWVKOOJZGK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC=C(C=C2)Cl)NC(=O)C(C)(C)C
• Molecular Formula: C15H18ClN3O2
• Molecular Weight: 307.77 g/mol

Description

N-{1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}-2,2-dimethylpropanamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO) that is used in scientific research. TSPO is found in the outer mitochondrial membrane of various types of cells, including glial cells and immune cells. DPA-714 is used as a tool to study the role of TSPO in various physiological and pathological processes.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many oxadiazole derivatives have been studied for their antimicrobial, antiviral, and anticancer activities.

Future Directions

The study of oxadiazole derivatives is a vibrant field due to their potential bioactive properties. Future research could explore the synthesis of new derivatives, their bioactivity, and their potential applications in medicine.